Cas no 1378867-28-7 (2-(6-methoxy-1-benzothiophen-2-yl)acetonitrile)

• Product Name: 2-(6-methoxy-1-benzothiophen-2-yl)acetonitrile
• CAS No: 1378867-28-7
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• MDL: MFCD18205557
• CID: 5606860
• PubChem ID: 84777402
• Update Time: 2025-10-05

2-(6-methoxy-1-benzothiophen-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxy-1-benzothiophen-2-yl)acetonitrile
• Benzo[b]thiophene-2-acetonitrile, 6-methoxy-
• EN300-8660469
• 1378867-28-7

• MDL： MFCD18205557
• Inchi： 1S/C11H9NOS/c1-13-9-3-2-8-6-10(4-5-12)14-11(8)7-9/h2-3,6-7H,4H2,1H3
• InChI Key： NDLDIBBAGZJZEB-UHFFFAOYSA-N
• SMILES： C12=CC(OC)=CC=C1C=C(CC#N)S2

Computed Properties

• Exact Mass: 203.04048508g/mol
• Monoisotopic Mass: 203.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 377.7±27.0 °C(Predicted)

Additional information on 2-(6-methoxy-1-benzothiophen-2-yl)acetonitrile

Comprehensive Guide to 2-(6-Methoxy-1-benzothiophen-2-yl)acetonitrile (CAS No. 1378867-28-7): Properties, Applications, and Market Insights

2-(6-Methoxy-1-benzothiophen-2-yl)acetonitrile (CAS No. 1378867-28-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzothiophene derivative features a methoxy group at the 6-position and an acetonitrile moiety at the 2-position, making it a versatile intermediate for various synthetic applications. Researchers and industry professionals frequently search for information about its synthesis methods, chemical properties, and potential applications, reflecting its growing importance in modern chemistry.

The molecular structure of 2-(6-Methoxy-1-benzothiophen-2-yl)acetonitrile combines the unique electronic properties of the benzothiophene core with the reactivity of the nitrile functional group. This combination makes it particularly valuable in the development of organic semiconductors and pharmaceutical intermediates. Current trends in green chemistry have led to increased interest in more sustainable synthesis routes for this compound, with many researchers exploring catalytic methods and solvent-free conditions to improve its production efficiency.

In pharmaceutical applications, 2-(6-Methoxy-1-benzothiophen-2-yl)acetonitrile serves as a key building block for drug discovery programs. Its structural features make it particularly useful in the development of compounds targeting central nervous system disorders and inflammatory conditions. The presence of both electron-donating (methoxy) and electron-withdrawing (nitrile) groups allows for diverse chemical modifications, enabling medicinal chemists to fine-tune biological activity. Recent publications highlight its use in the synthesis of potential kinase inhibitors and GPCR modulators, addressing some of the most pressing therapeutic needs in modern medicine.

The material science applications of 2-(6-Methoxy-1-benzothiophen-2-yl)acetonitrile are equally impressive. As the demand for organic electronic materials grows, this compound has emerged as a promising candidate for OLED development and organic photovoltaic devices. Its extended π-conjugation system and tunable electronic properties make it suitable for creating materials with specific light-emitting or charge-transport characteristics. Industry reports suggest that the market for such high-performance organic materials is expected to grow significantly in the coming years, driving further research into benzothiophene-based derivatives like this one.

From a synthetic chemistry perspective, 2-(6-Methoxy-1-benzothiophen-2-yl)acetonitrile presents interesting challenges and opportunities. The benzothiophene synthesis typically involves cyclization reactions of appropriate precursors, while the introduction of the acetonitrile group often requires careful optimization of reaction conditions. Recent advances in flow chemistry and microwave-assisted synthesis have shown promise in improving the yield and purity of this compound, addressing common questions about scale-up challenges and process optimization that frequently appear in scientific literature searches.

Quality control and analytical characterization of 2-(6-Methoxy-1-benzothiophen-2-yl)acetonitrile are critical aspects for researchers and manufacturers. Standard analytical techniques include HPLC analysis for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. The compound typically appears as a white to off-white crystalline powder with specific melting point characteristics that serve as important quality indicators. These analytical parameters are frequently searched by quality control professionals working with this material.

The commercial availability and pricing of 2-(6-Methoxy-1-benzothiophen-2-yl)acetonitrile vary depending on purity grades and quantities. While it's primarily supplied for research purposes, some manufacturers offer custom synthesis services for larger-scale requirements. Market analysis shows growing demand from both academic institutions and pharmaceutical companies, particularly in regions with strong life sciences research ecosystems. The compound's patent landscape is also an area of interest, with several applications mentioning its use in various therapeutic areas.

Safety considerations for handling 2-(6-Methoxy-1-benzothiophen-2-yl)acetonitrile follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used, including gloves and eye protection. The compound should be stored in cool, dry conditions, protected from light, to maintain stability. These handling precautions are commonly searched by laboratory personnel working with this material for the first time.

Future research directions for 2-(6-Methoxy-1-benzothiophen-2-yl)acetonitrile are likely to focus on expanding its applications in both medicinal chemistry and material science. Emerging areas include its potential use in bioconjugation chemistry and as a precursor for metal-organic frameworks (MOFs). The compound's versatility ensures it will remain an important tool for chemists exploring new structure-activity relationships and material properties in the years to come.

For researchers seeking additional information about 2-(6-Methoxy-1-benzothiophen-2-yl)acetonitrile, numerous scientific databases contain detailed studies on its synthesis and applications. The compound's unique molecular structure and reactivity profile continue to make it a valuable subject for both fundamental research and practical applications across multiple scientific disciplines.